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Cat. No.: B1671032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Aldehydes are a class of reactive carbonyl species (RCS) that are both ubiquitous

environmental contaminants and crucial endogenous molecules involved in a myriad of cellular

processes.[1][2] Their roles are dichotomous; they can be essential signaling molecules in

pathways like one-carbon metabolism and epigenetic modification, or they can induce cellular

damage and stress by cross-linking with proteins and DNA.[1][3][4] This dual nature makes the

sensitive and selective detection of specific aldehydes in living systems a critical goal for

understanding their function in both health and disease. Fluorescent probes have emerged as

powerful tools for this purpose, offering high sensitivity, good biocompatibility, and the ability to

provide spatiotemporal resolution of aldehyde dynamics in live cells.[1][5][6][7]

This guide provides an in-depth overview of the current landscape of fluorescent probes for

imaging biologically important aldehydes, including formaldehyde (FA), methylglyoxal (MGO),

and malondialdehyde (MDA). It will cover their design strategies, sensing mechanisms, and

applications, with a focus on quantitative data and experimental methodologies.

Fluorescent Probes for Formaldehyde (FA) Imaging
Formaldehyde, the simplest aldehyde, is endogenously produced during enzymatic processes

such as histone demethylation.[1] While essential, elevated FA levels are associated with

cognitive impairment and neurodegeneration.[3] A variety of fluorescent probes have been

developed for FA detection, often leveraging its unique reactivity.[1][8]
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1.1. Design Strategies and Sensing Mechanisms

A prominent strategy for FA detection is the 2-aza-Cope rearrangement.[1][3] Probes based on

this mechanism typically contain a homoallylamine moiety that selectively condenses with FA.

This is followed by a[6][6]-sigmatropic rearrangement and subsequent hydrolysis, which

uncages a fluorophore or modulates its electronic properties, leading to a change in

fluorescence.[1][3] Other mechanisms include Schiff base formation and spirocyclization.[1][9]

Below is a generalized workflow for using a turn-on fluorescent probe to image cellular

formaldehyde.
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General Workflow for Cellular FA Imaging
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2-Aza-Cope Rearrangement Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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